Cas no 66604-76-0 (1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-)

• Product Name: 1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-
• CAS No: 66604-76-0
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 396106
• PubChem ID: 21351411
• Update Time: 2025-04-19

1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-methyl-5-(1-methyl-1-phenylethyl)-
• 2-methyl-5-(2-phenylpropan-2-yl)benzene-1,4-diol
• SCHEMBL8927410
• 66604-76-0
• DTXSID10612678

• Inchi： 1S/C16H18O2/c1-11-9-15(18)13(10-14(11)17)16(2,3)12-7-5-4-6-8-12/h4-10,17-18H,1-3H3
• InChI Key： NLLKLUNHTLRTPU-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(=CC=1C(C)(C)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 242.130679813g/mol
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų